Cas no 1004431-58-6 (methyl 2-({5-(4-ethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetate)

• Product Name: methyl 2-({5-(4-ethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetate
• CAS No: 1004431-58-6
• MF: C₁₃H₁₅N₃O₂S₂
• MW: 309.407099962235
• CID: 5637761
• PubChem ID: 2581779
• Update Time: 2025-06-25

methyl 2-({5-(4-ethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• 1004431-58-6
• methyl 2-({5-[(4-ethylphenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate
• EN300-28229905
• methyl 2-({5-(4-ethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetate

• Inchi： 1S/C13H15N3O2S2/c1-3-9-4-6-10(7-5-9)14-12-15-16-13(20-12)19-8-11(17)18-2/h4-7H,3,8H2,1-2H3,(H,14,15)
• InChI Key： RDADTMHAKNQVTM-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC1C=CC(=CC=1)CC)SCC(=O)OC

Computed Properties

• Exact Mass: 309.06056908g/mol
• Monoisotopic Mass: 309.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 118Ų

Additional information on methyl 2-({5-(4-ethylphenyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetate

Methyl 2-{[5-(4-Ethylphenyl)amino-1,3,4-thiadiazol-2-yl]sulfanyl}acetate: A Comprehensive Overview

Methyl 2-{[5-(4-Ethylphenyl)amino-1,3,4-thiadiazol-2-yl]sulfanyl}acetate, also known by its CAS number CAS No. 1004431-58-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiadiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug design.

The molecular structure of methyl 2-{[5-(4-Ethylphenyl)amino-1,3,4-thiadiazol-2-yl]sulfanyl}acetate comprises a central thiadiazole ring, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This ring is substituted with an amino group at position 5, which is further connected to a 4-Ethylphenyl group. The sulfur atom at position 2 of the thiadiazole ring is bonded to an acetate group via a sulfanyl linkage, and the acetate group itself is methylated.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and condensation reactions. The thiadiazole ring can be formed through various methods, such as the reaction of hydrazines with carbon disulfide or other sulfur-containing reagents. The substitution patterns on the thiadiazole ring are critical for determining the compound's chemical reactivity and biological activity.

Recent studies have highlighted the potential of methyl 2-{[5-(4-Ethylphenyl)amino-1,3,4-thiadiazol-2-yl]sulfanyl}acetate as a candidate for drug development due to its unique properties. For instance, research has shown that thiadiazole derivatives can exhibit anti-inflammatory, antitumor, and antimicrobial activities. The presence of the sulfanyl acetate group in this compound may enhance its bioavailability and pharmacokinetic properties.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The thiadiazole moiety can act as a building block for constructing functional materials with specific electronic or mechanical properties. For example, derivatives of thiadiazoles have been used in the synthesis of coordination polymers and metalloorganic frameworks (MOFs), which have applications in gas storage and catalysis.

The development of novel synthetic methods for preparing methyl 2-{[5-(4-Ethylphenyl)amino-1,3,4-thiadiazol-2-yl]sulfanyl}acetate has been an active area of research. Green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems with minimal environmental impact, have been employed to optimize the production process. These methods not only improve efficiency but also align with current trends toward sustainable chemical manufacturing.

Furthermore, computational studies have provided valuable insights into the molecular interactions and binding modes of this compound with biological targets. Molecular docking simulations have revealed that the thiadiazole ring can interact with key residues in protein binding sites through hydrogen bonding and hydrophobic interactions. Such findings are crucial for understanding the mechanism of action of this compound and guiding its further optimization for therapeutic use.

In conclusion, methyl 2-{[5-(4-Ethylphenyl)amino-1,3,4-thiadiazol-2-yl]sulfanyl}acetate represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and versatile functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new properties and potential uses for this compound, it is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.